Cas no 312904-91-9 (3-(methylsulfanyl)pyridine-2-carbonitrile)

• Product Name: 3-(methylsulfanyl)pyridine-2-carbonitrile
• CAS No: 312904-91-9
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD18816424
• CID: 300898
• PubChem ID: 18423357
• Update Time: 2025-05-23

3-(methylsulfanyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,3-(methylthio)-
• 2-Pyridinecarbonitrile,3-(methylthio)-(9CI)
• 2-Cyano-3-methylthiopyridine
• EN300-175836
• A1-25350
• 3-(methylsulphanyl)pyridine-2-carbonitrile
• 3-methylsulfanylpyridine-2-carbonitrile
• Z1216838155
• 3-(Methylthio)-2-pyridinecarbonitrile
• 3-(methylsulfanyl)pyridine-2-carbonitrile
• AKOS017413561
• 2-Pyridinecarbonitrile, 3-(methylthio)-
• IOXJHXAWIUWEHW-UHFFFAOYSA-N
• SCHEMBL6953445
• DTXSID801287784
• 312904-91-9
• F96711
• 3-(methylthio)picolinonitrile
• DB-270996
• MFCD18816424

• MDL： MFCD18816424
• Inchi： 1S/C7H6N2S/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,1H3
• InChI Key： IOXJHXAWIUWEHW-UHFFFAOYSA-N
• SMILES： S(C)C1C(C#N)=NC=CC=1

Computed Properties

• Exact Mass: 150.02528
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(methylsulfanyl)pyridine-2-carbonitrile

Professional Introduction to 3-(Methylsulfanyl)pyridine-2-carbonitrile (CAS No: 312904-91-9)

3-(Methylsulfanyl)pyridine-2-carbonitrile, identified by its CAS number 312904-91-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound features a pyridine core substituted with a methylsulfanyl group and a nitrile functionality at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a nitrogen-containing aromatic ring and functional groups that exhibit diverse reactivity, positions it as a versatile building block in medicinal chemistry. The presence of both the methylsulfanyl and nitrile groups imparts specific electronic and steric properties, influencing its interactions with biological targets. These characteristics have garnered interest from researchers exploring new drug candidates, especially those targeting complex diseases where precise molecular interactions are crucial.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are integral to numerous drugs on the market, including those used in treating neurological disorders, infectious diseases, and cancer. The introduction of sulfur-containing moieties into these frameworks often enhances bioavailability and metabolic stability, making them more suitable for therapeutic applications. 3-(Methylsulfanyl)pyridine-2-carbonitrile exemplifies this trend, offering a promising scaffold for further derivatization.

One of the most compelling aspects of 3-(Methylsulfanyl)pyridine-2-carbonitrile is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks. The combination of the methylsulfanyl group and the nitrile moiety in this compound suggests it could be modified to target particular kinase domains effectively.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug discovery. Sulfur atoms can participate in hydrogen bonding, π-stacking interactions, and redox processes, all of which are critical for molecular recognition and binding affinity. The methylsulfanyl group in 3-(Methylsulfanyl)pyridine-2-carbonitrile provides a flexible yet robust attachment point for further functionalization, allowing chemists to tailor properties such as solubility, lipophilicity, and metabolic clearance. This adaptability has made it a favorite among medicinal chemists seeking to optimize lead compounds.

The nitrile group at the 2-position of the pyridine ring adds another layer of complexity to this compound's behavior. Nitriles are known for their ability to act as proton acceptors or donors depending on the environment, which can influence both pharmacokinetic and pharmacodynamic properties. Additionally, they can undergo various transformations under different reaction conditions, making them valuable tools in synthetic chemistry. This dual functionality has been exploited in several drug development programs to enhance binding affinity and selectivity.

In an era where computational methods are increasingly integral to drug discovery, 3-(Methylsulfanyl)pyridine-2-carbonitrile has been subjected to rigorous virtual screening efforts. Molecular docking studies have shown that derivatives of this compound can interact with various biological targets with high affinity. For instance, computational models suggest that modifications at the methylsulfanyl position could enhance binding to certain protein pockets involved in inflammatory pathways. Such insights have guided experimental efforts toward identifying potent inhibitors with improved therapeutic profiles.

The synthesis of 3-(Methylsulfanyl)pyridine-2-carbonitrile itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in catalytic methods have recently enabled more efficient pathways for constructing pyridine derivatives, including those with sulfur functionalities. These innovations have not only simplified access to this compound but also opened avenues for exploring related analogs with enhanced properties.

The growing body of literature on pyridine-based compounds underscores their significance in modern medicine. Researchers continue to uncover new applications for these molecules across multiple therapeutic areas. The unique combination of features found in 3-(Methylsulfanyl)pyridine-2-carbonitrile, such as its dual functionality and structural flexibility, positions it as a cornerstone compound for future drug development initiatives. As our understanding of biological systems evolves, so too will our ability to harness compounds like this one for treating human disease.

In conclusion, 3-(Methylsulfanyl)pyridine-2-carbonitrile (CAS No: 312904-91-9) represents a fascinating subject of study within chemical biology and pharmaceutical chemistry. Its distinctive structure offers numerous opportunities for innovation in drug design and development. By leveraging its inherent properties through strategic modifications and computational insights, researchers can unlock new therapeutic possibilities that address some of today's most pressing medical challenges.